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Compound of Interest

Compound Name: Ethylphosphonic dichloride

Cat. No.: B015551

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Ethylphosphonic dichloride
(CAS 1066-50-8), a highly reactive organophosphorus compound. It serves as a crucial
intermediate in the synthesis of a wide range of chemical products, including agrochemicals,
flame retardants, and potential pharmaceutical agents. This guide details its physicochemical
properties, chemical reactivity, synthetic applications, and critical safety protocols.

Physicochemical and Identification Properties

Ethylphosphonic dichloride is a colorless to pale yellow liquid known for its pungent odor.[1]

It is soluble in organic solvents such as chloroform and dichloromethane but reacts violently
with water.[2][3]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 1066-50-8[4]

EC Number 213-918-3[4]

Molecular Formula C2HsCI20P[1][3][4]

Molecular Weight 146.94 g/mol [4][5]

InChl Key OWGJXSYVHQEVHS-UHFFFAOYSA-N[1][4]
Canonical SMILES CCP(=0)(ChHCI[2]

| Synonyms | Dichloroethylphosphine oxide, Ethanephosphonyl chloride, Ethylphosphonic acid
dichloride, P-Ethylphosphonic dichloride[1][2][3] |

Table 2: Physicochemical Data

Property Value

Physical State Liquid[4][6]

Appearance Colorless to light yellow liquid[1][2]
Density 1.376 g/mL at 25 °C[4]

Boiling Point 71-72 °C at 12 mmHg[4]
Refractive Index n20/D 1.465[3][4]

Flash Point 113 °C (235.4 °F) - closed cup[4]

| Water Solubility | Reacts with water[1][2] |

Chemical Reactivity and Stability

Ethylphosphonic dichloride is a moisture-sensitive compound characterized by its high
reactivity, primarily due to the two phosphorus-chlorine bonds.[1][2][6]
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Reactivity with Water (Hydrolysis) It reacts violently with water, hydrolyzing to form
ethylphosphonic acid and corrosive hydrogen chloride gas.[1][6] This reaction is exothermic
and presents a significant hazard.

Ethylphosphonic Dichloride Ethylphosphonic Acid
(C2HsP(O)Cl2) (C2HsP(O)(OH)2)

2 HCI
(Hydrogen Chloride)

Click to download full resolution via product page
Caption: Hydrolysis of Ethylphosphonic Dichloride.

Incompatibilities The compound is incompatible with strong oxidizing agents, alcohols, amines,
and alkalis.[6][7] It may also react vigorously or explosively if mixed with ethers (like diisopropyl
ether) in the presence of trace metal salts.[7][8]

Hazardous Decomposition When heated or in a fire, it decomposes to produce toxic and
corrosive fumes, including carbon monoxide (CO), carbon dioxide (CO2), oxides of
phosphorus, phosphine, and hydrogen chloride gas.[6]

Table 3: Reactivity Profile
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Condition Reactivity Products

Ethylphosphonic acid,

Water / Moisture Reacts violently[6] .
Hydrogen chloride[1]
Strong Oxidizing Agents Incompatible[6]
) N CO, COgz, Phosphorus oxides,
Heat / Fire Decomposition

Phosphine, HCI[6]

| Ethers (with metal salts) | Vigorous or explosive reaction[7][8] | - |

Applications in Chemical Synthesis

Ethylphosphonic dichloride is primarily used as a reactive intermediate for introducing the
ethylphosphonate moiety into other molecules. Its two reactive chlorine atoms allow for

stepwise or simultaneous substitution.

It is a documented precursor for various compounds, including:

o Ethylphosphonic diisocyanate[1][4]

o A series of 4-acetylphenyl ethylphosphonate esters (isopropyl, phenyl, cyclohexyl)[1][4]

These applications highlight its role in producing flame retardants, herbicides, and as a building
block for phosphonate derivatives with potential biological activity for drug development.[1][9]
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Ethylphosphonic

Diisocyanate

Flame Retardants

Phosphonic Acids

Ethylphosphonate Esters (via Hydrolysis)

Agrochemicals

(e.g., Herbicides) Pharmaceuticals

Don Full PPE
(Gloves, Goggles, Lab Coat, Face Shield)

Ensure Proper Ventilation

(Chemical Fume Hood)

Handle Chemical
(Avoid Inhalation/Contact)

Store Properly
(Tightly sealed, dry, under Nz2)
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Purification
(Vacuum Distillation)

Reactants Controlled Reaction Reaction Workup
(e.g., Ethanol, PCls) (Inert Atmosphere) (e.g., Removal of HCI)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Ethylphosphonic
Dichloride (CAS 1066-50-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015551#ethylphosphonic-dichloride-cas-number-
1066-50-8-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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